Cas no 2138147-79-0 (Benzenemethanesulfonamide, 2-methoxy-N-methyl-)

• Product Name: Benzenemethanesulfonamide, 2-methoxy-N-methyl-
• CAS No: 2138147-79-0
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 5288994
• Update Time: 2025-05-20

Benzenemethanesulfonamide, 2-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, 2-methoxy-N-methyl-

• Inchi： 1S/C9H13NO3S/c1-10-14(11,12)7-8-5-3-4-6-9(8)13-2/h3-6,10H,7H2,1-2H3
• InChI Key： HJJAKDKEWVSQEK-UHFFFAOYSA-N
• SMILES： C1(CS(NC)(=O)=O)=CC=CC=C1OC

Additional information on Benzenemethanesulfonamide, 2-methoxy-N-methyl-

Comprehensive Overview of Benzenemethanesulfonamide, 2-methoxy-N-methyl- (CAS No. 2138147-79-0)

Benzenemethanesulfonamide, 2-methoxy-N-methyl- (CAS No. 2138147-79-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonamide derivative is characterized by its unique molecular structure, featuring a methoxy group at the 2-position and an N-methyl substitution on the sulfonamide moiety. Its chemical properties make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

The growing interest in sulfonamide-based compounds stems from their diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects. Researchers are increasingly exploring the potential of 2-methoxy-N-methyl benzenemethanesulfonamide as a building block for drug discovery, especially in targeting enzyme inhibition and receptor modulation. Its structural versatility allows for modifications that can enhance bioavailability and target specificity, addressing key challenges in modern drug design.

In the context of green chemistry and sustainable synthesis, CAS 2138147-79-0 has been investigated for its compatibility with eco-friendly reaction conditions. Recent studies highlight its role in catalytic processes and solvent-free reactions, aligning with the industry's shift toward reducing environmental impact. This aspect resonates with current trends in ESG (Environmental, Social, and Governance) compliance, making it a relevant topic for both academic and industrial audiences.

From an analytical perspective, Benzenemethanesulfonamide, 2-methoxy-N-methyl- exhibits distinct spectroscopic signatures, such as NMR and mass spectrometry profiles, which facilitate its identification and purity assessment. Quality control protocols for this compound often emphasize HPLC and GC-MS techniques, ensuring its suitability for high-precision applications. These methodologies are frequently searched by analytical chemists and quality assurance professionals, reflecting the compound's technical relevance.

The compound's nomenclature, including its IUPAC name and CAS registry number, is a common point of inquiry in chemical databases and patent literature. Its synonyms and abbreviations are often used interchangeably in scientific publications, underscoring the importance of standardized naming conventions for accurate data retrieval. This aligns with broader discussions about chemical data integrity and the need for harmonized terminology in digital repositories.

In summary, Benzenemethanesulfonamide, 2-methoxy-N-methyl- (CAS No. 2138147-79-0) represents a chemically versatile and research-driven molecule with applications spanning multiple disciplines. Its integration into contemporary scientific workflows highlights its relevance in addressing both fundamental and applied challenges in chemistry and life sciences.